Cas no 21193-78-2 (2-Hydroxy-3-(1H-indol-3-yl)butanoic acid)
2-Hydroxy-3-(1H-indol-3-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (+-)-alpha-Indolmycinsaeure
- (+-)-beta-Indolmycinsaeure
- (2R,3S)-2-hydroxy-3-(3-indolyl)butanoic acid
- (2R,3S)-Indolmycensaeure
- 2-hydroxy-3-indol-3-yl-butyric acid
- 2-Hydroxy-3-methyl-3--propionsaeure
- alpha-Indolmycinsaeure
- alpha-Indolmycinsaeure -= 2-Hydroxy-3--buttersaeure
- beta-Indolmycinsaeure -= 2-Hydroxy-3--buttersaeure
- D-alpha-Indolmycinsaeure
- Indolmycinsaeure
- 2-hydroxy-3-(1H-indol-3-yl)butanoic acid
- STK505786
- LS-03027
- CHEBI:182075
- (2RS,3SR)-2-hydroxy-3-(indol-3-yl)butyric acid
- 1H-indole-3-propanoic acid, alpha-hydroxy-beta-methyl-
- 21193-78-2
- NCGC00381429-01_C12H13NO3_1H-Indole-3-propanoic acid, alpha-hydroxy-beta-methyl-
- NUFXPJOTSOMKFZ-UHFFFAOYSA-N
- ALBB-009265
- AKOS005171947
- CS-0314200
- 2-hydroxy-3-(1H-indol-3-yl)butanoicacid
- NCGC00381429-01
- 2-hydroxy-3-(1h-indol-3-yl) butanoic acid
- SCHEMBL7817298
- Z1508923100
- MFCD08848222
- H25067
- 2-Hydroxy-3-(1H-indol-3-yl)butanoic acid
-
- MDL: MFCD08848222
- Inchi: 1S/C12H13NO3/c1-7(11(14)12(15)16)9-6-13-10-5-3-2-4-8(9)10/h2-7,11,13-14H,1H3,(H,15,16)
- InChI Key: NUFXPJOTSOMKFZ-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)C(C)C1=CNC2C=CC=CC1=2
Computed Properties
- Exact Mass: 219.08954328g/mol
- Monoisotopic Mass: 219.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 73.3Ų
2-Hydroxy-3-(1H-indol-3-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 040277-500mg |
2-Hydroxy-3-(1H-indol-3-yl)butanoic acid |
21193-78-2 | 500mg |
2291CNY | 2021-05-07 | ||
| Matrix Scientific | 040277-500mg |
2-Hydroxy-3-(1H-indol-3-yl)butanoic acid |
21193-78-2 | 500mg |
$218.00 | 2023-09-09 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 040277-500mg |
2-Hydroxy-3-(1H-indol-3-yl)butanoic acid |
21193-78-2 | 500mg |
2291.0CNY | 2021-07-05 | ||
| Chemenu | CM231219-5g |
2-Hydroxy-3-(1H-indol-3-yl)butanoic acid |
21193-78-2 | 95%+ | 5g |
$711 | 2021-08-04 | |
| TRC | H251160-250mg |
2-Hydroxy-3-(1H-indol-3-yl)butanoic acid |
21193-78-2 | 250mg |
$ 275.00 | 2022-06-04 | ||
| TRC | H251160-500mg |
2-Hydroxy-3-(1H-indol-3-yl)butanoic acid |
21193-78-2 | 500mg |
$ 450.00 | 2022-06-04 | ||
| TRC | H251160-1000mg |
2-Hydroxy-3-(1H-indol-3-yl)butanoic acid |
21193-78-2 | 1g |
$ 720.00 | 2022-06-04 | ||
| Chemenu | CM231219-1g |
2-Hydroxy-3-(1H-indol-3-yl)butanoic acid |
21193-78-2 | 95%+ | 1g |
$296 | 2023-02-02 | |
| Matrix Scientific | 040277-1g |
2-Hydroxy-3-(1H-indol-3-yl)butanoic acid |
21193-78-2 | 1g |
$254.00 | 2023-09-09 | ||
| Matrix Scientific | 040277-5g |
2-Hydroxy-3-(1H-indol-3-yl)butanoic acid |
21193-78-2 | 5g |
$790.00 | 2023-09-09 |
2-Hydroxy-3-(1H-indol-3-yl)butanoic acid Related Literature
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-Hydroxy-3-(1H-indol-3-yl)butanoic acid
Compound CAS No. 21193-78-2: (+-)-alpha-Indolmycinsaeure
The compound CAS No. 21193-78-2, also known as (+)-alpha-indolmycinsaeure, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The name (+)-alpha-indolmycinsaeure reflects its structural composition, where the indole moiety plays a central role in determining its properties and applications.
Recent studies have highlighted the potential of (+)-alpha-indolmycinsaeure in drug discovery, particularly in the development of novel therapeutic agents. Researchers have explored its ability to modulate cellular signaling pathways, making it a promising candidate for treating various diseases, including cancer and neurodegenerative disorders. The compound's unique structure allows it to interact with key proteins and enzymes, providing a foundation for its therapeutic potential.
In addition to its pharmacological applications, (+)-alpha-indolmycinsaeure has also been investigated for its role in materials science. Its ability to form self-assembled structures has led to its use in the development of advanced materials, such as stimuli-responsive polymers and nanomaterials. These materials have potential applications in sensing, drug delivery, and tissue engineering.
The synthesis of (+)-alpha-indolmycinsaeure involves a series of complex organic reactions, including cyclization and functionalization steps. Recent advancements in asymmetric synthesis have enabled the efficient production of enantiomerically pure samples, which are crucial for studying the compound's stereochemical effects on biological activity.
From an environmental perspective, (+)-alpha-indolmycinsaeure has been studied for its biodegradability and eco-friendly properties. Researchers have found that under certain conditions, the compound can degrade into non-toxic byproducts, making it a sustainable choice for various industrial applications.
In conclusion, CAS No. 21193-78-2 or (+)-alpha-indolmycinsaeure is a multifaceted compound with immense potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key molecule for future research and development.
21193-78-2 (2-Hydroxy-3-(1H-indol-3-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)